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Barium Dichromate as an Oxidizing Agent

Barium dichromate (BaCr₂O₇) is recognized as a mild oxidizing agent in organic synthesis. Its primary

application is the selective oxidation of alcohols to carbonyl compounds [1].

Reaction Specificity: It selectively converts primary alcohols to aldehydes and secondary alcohols to

ketones without over-oxidation. This is particularly useful for benzylic alcohols, which are oxidized
faster and more efficiently [1].

Reaction Medium: It functions effectively in non-aqueous polar aprotic media [1].

A key aspect of its practical use is related to its physical property of solubility, which is greater than that of

barium chromate (BaCrO₄). This higher solubility is due to the larger size and lower charge density of the

dichromate ion, which forms weaker ionic bonds and is less effectively solvated in water, making the

compound more soluble [2].

Thermal Decomposition of Related Chromates

While data on barium dichromate itself is scarce, research exists on the thermal decomposition of nano-

sized metal chromates (like CoCr₂O₄, NiCr₂O₄) and their role as combustion catalysts. The following table

summarizes their catalytic effects on the decomposition of a common oxidizer, fine ammonium perchlorate

(FAP) [3].
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Chromate
Catalyst

Reduction in FAP Decomposition
Activation Energy (kJ·mol⁻¹)

Decrease in FAP Decomposition
Temperature (K)

CoCr₂O₄ 93.9 45.0

NiCr₂O₄ 94.0 24.9

CuCr₂O₄ 83.1 57.7

ZnCr₂O₄ 67.0 38.8

These nanochromates are synthesized via a sol-gel method, and their catalytic efficiency is studied using

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA). These techniques

measure mass changes and heat flow in a substance as a function of temperature, allowing researchers to

determine decomposition temperatures and kinetics [3] [4].

The workflow below illustrates a generalized experimental approach for studying the thermal decomposition

of materials, which is also applicable for analyzing oxidants.

Sample Preparation

Thermogravimetric
Analysis (TGA)

Differential Thermal
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Data Collection

Mass Loss Heat Flow

Kinetic Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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